Methyl 2-bromo-4-cyano-5-methylphenylacetate
Overview
Description
Methyl 2-bromo-4-cyano-5-methylphenylacetate (MBCMPA) is an organic compound that has been used in a variety of scientific research applications. It is a brominated derivative of the aromatic compound phenylacetate and is composed of a single carbon-carbon bond. MBCMPA has been used extensively in organic synthesis and as an intermediate in the production of various drugs and pharmaceuticals. Additionally, MBCMPA has been used as a probe molecule to study the activity of enzymes and cellular processes.
Mechanism of Action
Methyl 2-bromo-4-cyano-5-methylphenylacetate is believed to act as an inhibitor of enzymes and proteins. It is believed to bind to the active site of the enzyme or protein, blocking the binding of the substrate and preventing the enzyme from catalyzing the reaction. Additionally, this compound may act as a competitive inhibitor, binding to the active site of the enzyme and preventing the binding of the substrate, or as an uncompetitive inhibitor, binding to the enzyme after the substrate has bound and preventing the reaction from occurring.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including cytochrome P450 and serine proteases. Additionally, this compound has been shown to inhibit the binding of drugs to their target proteins, as well as to inhibit the activity of proteins involved in cell signaling pathways.
Advantages and Limitations for Lab Experiments
Methyl 2-bromo-4-cyano-5-methylphenylacetate has several advantages for use in laboratory experiments. It is a relatively inexpensive compound that is easy to obtain and synthesize. Additionally, it is relatively stable and can be stored at room temperature. The major limitation of this compound is that it is a relatively non-specific inhibitor, meaning that it can inhibit the activity of multiple enzymes and proteins, which can make it difficult to study the specific effects of a particular enzyme or protein.
Future Directions
Methyl 2-bromo-4-cyano-5-methylphenylacetate has a variety of potential applications in scientific research. In the future, it could be used to study the structure and function of proteins, as well as to study the effects of drugs on cellular processes. Additionally, this compound could be used to study the activity of enzymes involved in drug metabolism, and to study the binding affinity of drugs to their target proteins. Furthermore, this compound could be used to develop novel inhibitors of enzymes and proteins, as well as to study the effects of inhibitors on cellular processes. Finally, this compound could be used to study the effects of drugs on the immune system and to develop novel drugs for the treatment of various diseases.
Scientific Research Applications
Methyl 2-bromo-4-cyano-5-methylphenylacetate has been used in a variety of scientific research applications, including the study of enzyme activity, cell signaling, and drug metabolism. It has been used to study the activity of various enzymes, including cytochrome P450 and serine proteases, as well as to study the effects of drugs on cellular processes. Additionally, this compound has been used to study the binding affinity of drugs to their target proteins, and to study the structure and function of proteins.
properties
IUPAC Name |
methyl 2-(2-bromo-4-cyano-5-methylphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO2/c1-7-3-8(5-11(14)15-2)10(12)4-9(7)6-13/h3-4H,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGRKNVGCRYIEBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C#N)Br)CC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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